6-(benzylamino)-3,3-dimethyl-8-phenyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile

• IUPAC Name: 6-(benzylamino)-3,3-dimethyl-8-phenyl-1,4-dihydropyrano[3,4-c]pyridine-5-carbonitrile
• InChI: InChI=1S/C24H23N3O/c1-24(2)13-19-20(14-25)23(26-15-17-9-5-3-6-10-17)27-22(21(19)16-28-24)18-11-7-4-8-12-18/h3-12H,13,15-16H2,1-2H3,(H,26,27)
• InChI Key: XYQIQRLXBKSSSE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CO1)C(=NC(=C2C#N)NCC3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C24H23N3O
• Molecular Weight: 369.5 g/mol

Description

The compound “6-(benzylamino)-3,3-dimethyl-8-phenyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile” is a type of pyrazolo[3,4-b]pyridine derivative. Pyrazolo[3,4-b]pyridines are a class of compounds that have been studied for their potential biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of pyrazolo[3,4-b]pyridine derivatives has been achieved using 5 (4)-aminopyrazoles as effective reagents. Another study reported the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the aromatization of certain molecules is performed via a cooperative vinylogous anomeric-based oxidation both under air and inert atmospheres. Another study reported a new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline.

Mechanism of Action

While the specific mechanism of action for “6-(benzylamino)-3,3-dimethyl-8-phenyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile” is not available, similar compounds have been studied for their biological activities. For example, pyrazolo[3,4-b]pyridine derivatives have been synthesized as novel CDK2 inhibitors, which are appealing targets for cancer treatment.

Future Directions

The synthesis and study of pyrazolo[3,4-b]pyridine derivatives is a field of ongoing research, with potential applications in pharmaceuticals and agrochemicals. Future research may focus on exploring the biological activities of these compounds and optimizing their synthesis methods.